Cas no 21905-48-6 (4-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester)

• Product Name: 4-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester
• CAS No: 21905-48-6
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 1405249
• PubChem ID: 604835
• Update Time: 2025-04-20

4-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester
• methyl 3-phenyl-1,2-thiazole-4-carboxylate
• 21905-48-6
• SCHEMBL15559646
• Methyl 3-phenyl-4-isothiazolecarboxylate #
• VVARSNHPCGRNDO-UHFFFAOYSA-N
• DTXSID90345492

• Inchi： 1S/C11H9NO2S/c1-14-11(13)9-7-15-12-10(9)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： VVARSNHPCGRNDO-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 219.03547
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 39.19